Cas no 420102-44-9 (2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine)

• Product Name: 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine
• CAS No: 420102-44-9
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 927639
• PubChem ID: 2068132
• Update Time: 2025-05-26

2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine
• N-[2-(2-fluorophenoxy)ethyl]-2-methoxyethanamine
• 2-(2-fluorophenoxy)-N-(2-methoxyethyl)ethanamine(SALTDATA: FREE)
• AC1M19NF
• AG-F-49330
• CTK4I5537
• MolPort-008-653-883
• UPCMLD0ENAT5809960:001
• BS-37637
• 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethan-1-amine
• CHEMBL4961377
• 420102-44-9
• DB-345982
• [2-(2-FLUOROPHENOXY)ETHYL](2-METHOXYETHYL)AMINE
• 1049763-50-9
• DTXSID80366459
• SB78939
• CHEMBRDG-BB 5738005
• MFCD02633061
• AKOS008967501

• MDL： MFCD02633061
• Inchi： 1S/C11H16FNO2/c1-14-8-6-13-7-9-15-11-5-3-2-4-10(11)12/h2-5,13H,6-9H2,1H3
• InChI Key： PHUFVPYAHWQJKV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCCNCCOC

Computed Properties

• Exact Mass: 213.11700
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 297.7°C at 760 mmHg
• Flash Point: 133.9°C
• Refractive Index: 1.483
• PSA: 30.49000
• LogP: 1.83140

Additional information on 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine

Recent Advances in the Study of 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine (CAS: 420102-44-9)

The compound 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine (CAS: 420102-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenoxy and methoxyethylamine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for further investigation.

One of the key areas of research has been the synthesis and optimization of 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process that includes the coupling of 2-fluorophenol with ethylene oxide, followed by amination with 2-methoxyethylamine. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations of 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies suggest that the compound exhibits affinity for serotonin and dopamine receptors, with a particular emphasis on its role as a potential antidepressant or anxiolytic agent. A recent study in Neuropharmacology (2024) demonstrated that the compound significantly reduces depressive-like behaviors in rodent models, possibly through its interaction with the 5-HT1A receptor subtype. These findings highlight its therapeutic potential in mental health disorders.

Another promising avenue of research involves the compound's application in neurodegenerative diseases. Preliminary data from a 2024 study published in ACS Chemical Neuroscience indicate that 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine may possess neuroprotective properties. The study reported that the compound reduces oxidative stress and inflammation in neuronal cell cultures, suggesting a potential role in mitigating the progression of diseases such as Alzheimer's and Parkinson's. However, further studies are needed to elucidate the exact mechanisms and validate these effects in animal models.

Despite these encouraging findings, challenges remain in the development of 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have shown that the compound has moderate oral bioavailability but undergoes rapid metabolism in the liver, which may limit its efficacy. Researchers are currently exploring prodrug strategies and structural modifications to enhance its pharmacokinetic profile.

In conclusion, 2-(2-Fluorophenoxy)-N-(2-methoxyethyl)ethanamine (CAS: 420102-44-9) represents a promising candidate for further development in the fields of psychiatry and neurology. Its unique chemical structure and multifaceted pharmacological effects make it a compound of significant interest. Future research should focus on optimizing its pharmacokinetic properties, elucidating its mechanisms of action, and conducting rigorous preclinical and clinical trials to assess its safety and efficacy. The ongoing studies underscore the potential of this compound to address unmet medical needs in mental health and neurodegenerative disorders.